Cas no 125572-92-1 (Rotigotine hydrochloride)

Rotigotine hydrochloride structure
Rotigotine hydrochloride structure
Product Name:Rotigotine hydrochloride
CAS No:125572-92-1
MF:C19H26ClNOS
MW:351.933843135834
MDL:MFCD00906149
CID:94107
PubChem ID:56845631
Update Time:2025-07-17

Rotigotine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Rotigotine hydrochloride
    • N 0924 hydrochloride
    • (R)-5,6,7,8-Tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-1-naphthalenol hydrochloride
    • starbld0000675
    • (R)-6-(propyl(2-(thiophen-2-yl)ethyl)amino)-5,6,7,8-tetrahydronaphthalen-1-ol hydrochloride
    • CS-15906
    • CS-0064958
    • EX-A2587
    • N 0924 Hydrochloride; Rotigotine
    • (6R)-6-[propyl(2-thiophen-2-ylethyl)amino]-5,6,7,8-tetrahydronaphthalen-1-ol;hydrochloride
    • D72369
    • 125572-92-1
    • AKOS015911445
    • N 0924
    • 1-Naphthalenol, 5,6,7,8-tetrahydro-6-[propyl[2-(2-thienyl)ethyl]amino]-, hydrochloride, (R)-
    • (R)-6-[Propyl-(2-thiophen-2-yl-ethyl)-amino]-5,6,7,8-tetrahydro-naphthalen-1-ol hydrochloride
    • MDL: MFCD00906149
    • Inchi: 1S/C19H25NOS.ClH/c1-2-11-20(12-10-17-6-4-13-22-17)16-8-9-18-15(14-16)5-3-7-19(18)21;/h3-7,13,16,21H,2,8-12,14H2,1H3;1H/t16-;/m1./s1
    • InChI Key: CEXBONHIOKGWNU-PKLMIRHRSA-N
    • SMILES: Cl.S1C=CC=C1CCN(CCC)[C@H]1CC2C=CC=C(C=2CC1)O

Computed Properties

  • Exact Mass: 351.1423633g/mol
  • Monoisotopic Mass: 351.1423633g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 6
  • Complexity: 337
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 51.7Ų

Experimental Properties

  • PSA: 51.71000
  • LogP: 5.06770

Rotigotine hydrochloride Pricemore >>

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Rotigotine hydrochloride Related Literature

  • 1. Synthesis and bioactivation of bis(aroyloxymethyl) and mono(aroyloxymethyl) esters of benzylphosphonate and phosphonoacetate
    William Thomson,Dave Nicholls,Antony G. Mitchell,Julie A. Corner,William J. Irwin,Sally Freeman J. Chem. Soc. Perkin Trans. 1 1993 2303

Additional information on Rotigotine hydrochloride

Rotigotine Hydrochloride: An Overview of a Promising Dopamine Agonist

Rotigotine hydrochloride (CAS No. 125572-92-1) is a synthetic dopamine agonist that has gained significant attention in the field of neuropharmacology. This compound is primarily used in the treatment of Parkinson's disease (PD) and restless legs syndrome (RLS), conditions characterized by dopamine deficiency. The unique pharmacological properties of rotigotine hydrochloride make it a valuable therapeutic option, offering sustained-release and improved patient compliance compared to other dopamine agonists.

The chemical structure of rotigotine hydrochloride is characterized by a substituted benzimidazole moiety, which confers its high affinity for dopamine D2-like receptors. This structural feature is crucial for its efficacy in modulating dopaminergic neurotransmission. The compound is rapidly absorbed after transdermal administration, achieving steady-state plasma concentrations within 16 hours. This pharmacokinetic profile allows for once-daily dosing, enhancing patient convenience and adherence to treatment regimens.

Clinical trials have consistently demonstrated the efficacy and safety of rotigotine hydrochloride. A landmark study published in the New England Journal of Medicine evaluated the long-term effects of rotigotine hydrochloride in patients with early-stage Parkinson's disease. The results showed significant improvements in motor function and quality of life, with a favorable safety profile. Another study published in Clinical Neuropharmacology investigated the use of rotigotine hydrochloride in patients with moderate to severe RLS, reporting substantial reductions in symptom severity and improved sleep quality.

The mechanism of action of rotigotine hydrochloride involves direct stimulation of dopamine D2-like receptors, which are predominantly found in the nigrostriatal pathway. By mimicking the effects of endogenous dopamine, rotigotine hydrochloride helps to restore dopaminergic signaling and alleviate symptoms associated with dopamine deficiency. Additionally, the compound has been shown to have neuroprotective properties, potentially slowing the progression of neurodegenerative diseases.

In recent years, researchers have explored the potential of rotigotine hydrochloride in treating other neurological conditions. A study published in The Lancet Neurology investigated its efficacy in managing symptoms of depression in patients with Parkinson's disease. The findings suggested that rotigotine hydrochloride may have antidepressant properties, offering a dual benefit for patients with comorbid depression and Parkinson's disease.

The development of novel delivery systems for rotigotine hydrochloride has further enhanced its therapeutic potential. Transdermal patches have been designed to provide continuous drug release over 24 hours, ensuring stable plasma levels and minimizing fluctuations that can lead to side effects such as dyskinesia. These patches are easy to use and can be applied to various parts of the body, making them a convenient option for long-term treatment.

Safety remains a critical consideration in the use of any medication. Common side effects associated with rotigotine hydrochloride include nausea, dizziness, and application site reactions. However, these adverse events are generally mild and well-tolerated by most patients. More serious side effects, such as hallucinations and impulse control disorders, are rare but should be monitored closely by healthcare providers.

In conclusion, rotigotine hydrochloride (CAS No. 125572-92-1) represents a significant advancement in the treatment of Parkinson's disease and restless legs syndrome. Its unique pharmacological properties, combined with innovative delivery systems, make it an effective and patient-friendly therapeutic option. Ongoing research continues to explore its potential applications in other neurological conditions, further solidifying its position as a valuable tool in modern neuropharmacology.

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